PKR-IN-2

• CAS No.: 1628428-01-2
• Product Name: PKR-IN-2
• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.57
• IUPAC Name: N-[4-[4-hydroxy-4-(2-methylpropyl)piperidine-1-carbonyl]phenyl]quinoxaline-5-sulfonamide
• Standard InChI: InChI=1S/C24H28N4O4S/c1-17(2)16-24(30)10-14-28(15-11-24)23(29)18-6-8-19(9-7-18)27-33(31,32)21-5-3-4-20-22(21)26-13-12-25-20/h3-9,12-13,17,27,30H,10-11,14-16H2,1-2H3
• SMILES: CC(C)CC1(CCN(CC1)C(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=NC=CN=C43)O
• Description: PKR-IN-2 is a pyruvate kinase (PKR) activator, extracted from patent WO2014139144A1, compound 160, has an IC50 of ＜100 nM for. PKR (R510Q), PKR (R532W), PKR (WT), and PKR (WT Cell Based).IC50 value: ＜100 nM (AC50)Target: PKR
• Reference: [1]. Popovici-Muller, et al. Preparation of N-(piperidinecarbonylphenyl) sulfonamide compounds as pyruvate kinase modulators. From PCT Int. Appl. (2014), WO2014139144A1 20140918.; ; [2]. Cianchetta Giovanni, et al. Preparation of aroylpiperidines, particularly arysulfonylamino and heteroarylsulfonylamino substituted, as pyruvate kinase PKM2 modulators useful in the treatment of cancer and compositions containing them. From PCT Int. Appl. (2014), WO 2014139325 A1 20140918.
• PubChem Compound: 86295470
• Last Modified: Nov 11 2021